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Introduction

Calcium hydride (CaH-z) is a powerful and versatile drying agent widely employed in synthetic
chemistry laboratories for the removal of water from a variety of organic solvents.[1] As a
relatively mild desiccant, it is considered safer than more reactive agents like sodium metal.[1]
This document provides detailed protocols, safety information, and performance data for the
effective use of calcium hydride in solvent drying applications. CaHz reacts with water to form
calcium hydroxide (Ca(OH)z) and hydrogen (Hz2) gas, both of which are easily separated from
the dried solvent.[1]

Safety Precautions

Calcium hydride is a water-reactive chemical that releases flammable hydrogen gas upon
contact with moisture, which can ignite spontaneously.[2] Proper handling and storage are
crucial to ensure laboratory safety.

Personal Protective Equipment (PPE):
e Flame-retardant lab coat
o Chemical safety goggles

« Nitrile or neoprene gloves[2]
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Engineering Controls:
e Always handle calcium hydride in a well-ventilated chemical fume hood.[2]

e Ensure an inert atmosphere (e.g., nitrogen or argon) when handling CaHz and during the
drying process to prevent contact with atmospheric moisture.[2]

o Keep the CaH:z container tightly closed and store it in a dry, well-ventilated place away from
water, acids, and alcohols.[2]

Emergency Procedures:

o Fire: Use a Class D fire extinguisher (for combustible metals) or dry sand. DO NOT USE
WATER, CARBON DIOXIDE (COz2), OR FOAM EXTINGUISHERS.

o Spills: Carefully cover the spill with powdered sodium bicarbonate or sand. Slowly and
cautiously add isopropyl alcohol to the mixture to quench the CaH-.

e First Aid:

o Skin Contact: Brush off any solid particles and flush the affected area with copious
amounts of water for at least 15 minutes.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek medical attention.

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

o Ingestion: Do not induce vomiting. Give large amounts of water to drink. Seek medical
attention immediately.

Experimental Protocols
General Procedure for Drying Solvents with Calcium
Hydride

This protocol is suitable for a wide range of solvents compatible with CaH-.
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Materials:

e Solvent to be dried

e Calcium hydride (CaHz), powder

e Round-bottom flask or Schlenk flask, appropriately sized

e Magnetic stirrer and stir bar

« Inert gas supply (nitrogen or argon) with a manifold or balloon
o Condenser (for refluxing)

« Distillation apparatus

Procedure:

e Set up the apparatus in a chemical fume hood. Ensure all glassware is oven-dried and
cooled under an inert atmosphere.

» Add the solvent to the flask under a positive pressure of inert gas.

o Carefully add calcium hydride to the solvent. A typical loading is 10-20 grams of CaH:z per
liter of solvent.[2] For solvents with a low initial water content, about ten times the theoretical
amount of CaHz should be used.[2]

« If the solvent is to be dried at room temperature, stir the mixture under a positive pressure of
inert gas. If heating is required (e.g., for dichloromethane), attach a condenser with an inert
gas inlet at the top.

 Stir the mixture overnight or until the evolution of hydrogen gas ceases.[2] The absence of
bubbling indicates the reaction with water is complete.[2]

 For higher purity, the dried solvent should be distilled from the calcium hydride under an
inert atmosphere. Collect the distillate in a dry, inert-atmosphere-flushed flask.

« Store the dried solvent over activated molecular sieves (3A or 4A) to maintain its dryness.
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Protocol for Quenching Excess Calcium Hydride

Unreacted calcium hydride must be quenched safely.

Materials:

Flask containing residual CaH:

An unreactive, anhydrous solvent (e.g., heptane or toluene)
Isopropanol

Ethanol

Methanol

Water

Ice bath

Procedure:

In a chemical fume hood, place the flask containing the CaH: residue in an ice water bath to
manage the exothermic reaction.[2]

Dilute the residue with an unreactive, anhydrous solvent like heptane or toluene.[2] Avoid
low-boiling solvents such as ether or pentane.[2]

Slowly and carefully add isopropanol to the stirred mixture.[2] Hydrogen gas will be evolved.
Add the isopropanol at a rate that keeps the reaction under control.

Once the addition of isopropanol no longer produces significant gas evolution, switch to a
more reactive quenching agent, ethanol, and add it slowly.[2]

After the reaction with ethanol subsides, slowly add methanol.[2]

Finally, very slowly and cautiously add water dropwise to ensure all pockets of reactive
material are quenched.[2]
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e Once the solution is unreactive to the addition of water, the resulting basic solution can be
disposed of in the appropriate aqueous basic waste container.[2]

Data Presentation

The efficiency of a drying agent is determined by the residual water content in the solvent after
treatment, typically measured in parts per million (ppm) by Karl Fischer titration.

Efficiency of Calcium Hydride

The following table summarizes the known efficiency of calcium hydride for drying
dichloromethane.

] Initial Water Final Water
Solvent Drying Agent
Content (ppm) Content (ppm)
Dichloromethane CaHz (with heating) Not Specified ~13

Data sourced from "Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of
Several Desiccants"[3]

Comparison with Other Drying Agents

To provide context, the following table compares the efficiency of various drying agents for
different solvents.
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. ) Final Water
Solvent Drying Agent Time (h)
Content (ppm)

Tetrahydrofuran Na/benzophenone - ~43
3A Molecular Sieves

48 <10
(20% m/v)
Toluene Na/benzophenone - ~34
3A Molecular Sieves 24 <10
Acetonitrile P20s (5% wiv) 24 9
3A Molecular Sieves - <10
Methanol Mg/I2 - 54
3A Molecular Sieves

120 ~10
(20% m/v)

KOH powder (10%
Ethanol - 26.4

m/v)
3A Molecular Sieves

120 8.2

(20% m/v)

Data compiled from "Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of
Several Desiccants"[3]

Compatible and Incompatible Solvents
Calcium hydride is a versatile drying agent but is not suitable for all solvents.
Compatible Solvents:

o Ethers: Diethyl ether, Tetrahydrofuran (THF) (often as a pre-drying agent)[4]

e Hydrocarbons: Hexane, Toluene[2]

e Amines and Pyridine[1]
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» Halogenated Solvents: Dichloromethane[4]

» Acetonitrile (as a pre-dryer or for final drying)[4]
e Alcohols[1]

Incompatible Solvents:

e Chlorinated Solvents (under certain conditions): Can react explosively with CaHz.[2] While
used for dichloromethane, caution is advised.

e N,N-Dimethylformamide (DMF): Can decompose in the presence of basic drying agents like
CaHa.[4]

» Solvents with reactive functional groups that can be reduced by hydrides.

Mandatory Visualizations
Experimental Workflow for Drying Solvents with CaH:

Preparation Drying Process Purification & Storage

Add CaH2 Store Dried Solvent
Add Solvent (10-20 g/L) — over Molecular Sieves }_’

Assemble Dry Glassware
under Inert Atmosphere

Stir Mixture VEIS PRSI | L | Distill Solvent under
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Click to download full resolution via product page

Caption: Workflow for drying organic solvents using calcium hydride.

Logical Relationships of Safety Precautions
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Safe Handling of CaH2

Emergency Preparedness
(Class D Extinguisher, Spill Kit)

Engineering Controls
(Fume Hood, Inert Atmosphere)

Personal Protective Equipment
(Lab Coat, Goggles, Gloves)

Safe Handling Practices

/ Specif‘ c Actions \
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Click to download full resolution via product page

Caption: Key safety considerations for working with calcium hydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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